Cas no 2680534-91-0 (lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate)

• Product Name: lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate
• CAS No: 2680534-91-0
• MF: C₁₁H₉LiN₂O₃
• MW: 224.141762495041
• MDL: MFCD34186399
• CID: 5645485
• PubChem ID: 165942524
• Update Time: 2025-05-20

lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• EN300-28269367
• 2680534-91-0
• lithium(1+) {[(1H-indol-2-yl)methyl]carbamoyl}formate
• lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate

• MDL： MFCD34186399
• Inchi： 1S/C11H10N2O3.Li/c14-10(11(15)16)12-6-8-5-7-3-1-2-4-9(7)13-8;/h1-5,13H,6H2,(H,12,14)(H,15,16);/q;+1/p-1
• InChI Key： UYEMLLZNCKHZHX-UHFFFAOYSA-M
• SMILES： O=C(C(=O)[O-])NCC1=CC2C=CC=CC=2N1.[Li+]

Computed Properties

• Exact Mass: 224.07732059g/mol
• Monoisotopic Mass: 224.07732059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85Ų

Additional information on lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate

Introduction to Lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate (CAS No. 2680534-91-0)

Lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate, with the CAS number 2680534-91-0, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential biological activities, making it a subject of intense study for its therapeutic applications. The structure of this compound incorporates a lithium cation, a carbamoyl group, and an indole moiety, which together contribute to its unique chemical and biological properties.

The indole moiety is a prominent feature in this molecule, known for its presence in numerous bioactive natural products and pharmaceuticals. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmitter signaling, immune responses, and anti-inflammatory effects. The incorporation of the indole ring into the structure of lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate suggests that this compound may interact with biological targets in a manner similar to other indole-based compounds.

The carbamoyl group in the molecule is another critical structural feature. Carbamoyl derivatives are known to participate in various biochemical pathways and have been explored for their potential as pharmacological agents. The presence of this group in lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate may contribute to its ability to modulate enzyme activity or interact with specific protein targets, thereby influencing cellular processes.

The formate anion serves as a counterion in this compound, providing stability and influencing its solubility characteristics. Formate-based compounds are relatively rare in pharmaceutical applications but have shown promise in certain contexts due to their unique chemical properties. The formate anion may also play a role in the compound's interactions with biological systems, potentially affecting its bioavailability and metabolic pathways.

Recent research has highlighted the importance of lithium compounds in the treatment of neurological disorders. Lithium is well-known for its therapeutic effects in conditions such as bipolar disorder and has been used for decades due to its efficacy. The development of new lithium-based compounds aims to enhance the therapeutic profile of lithium while minimizing side effects. Lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate represents one such effort, leveraging the known benefits of lithium while incorporating novel structural elements to explore new mechanisms of action.

One area of interest is the potential use of lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including neurodegenerative disorders and autoimmune conditions. Studies have shown that lithium can modulate inflammatory pathways, and the unique structure of this compound may enhance its ability to target specific inflammatory mediators. The indole moiety, in particular, has been implicated in anti-inflammatory effects through interactions with nuclear factor kappa B (NF-κB) and other transcription factors.

Another promising application is the exploration of lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate as a potential treatment for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These conditions are characterized by progressive neuronal dysfunction and death, often associated with oxidative stress and inflammation. Preliminary studies suggest that lithium can protect against neurodegeneration by enhancing neuroprotective signaling pathways such as glycogen synthase kinase 3β (GSK3β) inhibition. The structural features of lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate may provide additional benefits by interacting with other relevant targets involved in neuroprotection.

The development of new pharmaceuticals requires rigorous testing to ensure safety and efficacy. Lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate is currently undergoing preclinical studies to evaluate its pharmacokinetic properties, toxicity profile, and therapeutic potential. These studies aim to provide a comprehensive understanding of how the compound behaves within biological systems and whether it can be developed into a viable therapeutic agent.

In conclusion, lithium(1+) {(1H-indol-2-yl)methylcarbamoyl}formate (CAS No. 2680534-91-0) is a promising compound with potential applications in treating neurological disorders and inflammation. Its unique structure, incorporating a lithium cation, an indole moiety, and a carbamoyl group, suggests multiple mechanisms of action that could contribute to its therapeutic effects. Further research is needed to fully elucidate its biological activity and clinical potential, but the preliminary findings are encouraging for future development efforts.